Cas no 1292907-84-6 ((R)-Metoprolol-d7)

(R)-Metoprolol-d7 is a deuterium-labeled analog of (R)-Metoprolol, a selective β1-adrenergic receptor blocker. The incorporation of seven deuterium atoms enhances its utility as an internal standard in quantitative mass spectrometry, ensuring high precision and accuracy in pharmacokinetic and metabolic studies. Its isotopic purity and chemical stability make it particularly valuable for minimizing interference in analytical assays. The compound retains the pharmacological activity of the parent molecule, allowing for reliable comparative studies. (R)-Metoprolol-d7 is widely used in research applications, including drug metabolism investigations and bioanalytical method development, where isotopic labeling is critical for distinguishing endogenous and exogenous compounds.
(R)-Metoprolol-d7 structure
(R)-Metoprolol-d7 structure
Product Name:(R)-Metoprolol-d7
CAS No:1292907-84-6
MF:C15H25NO3
MW:274.407036542892
CID:4586728
PubChem ID:71750718
Update Time:2025-06-09

(R)-Metoprolol-d7 Chemical and Physical Properties

Names and Identifiers

    • (2R)-1-(1,1,1,2,3,3,3-heptadeuteriopropan-2-ylamino)-3-[4-(2-methoxyethyl)phenoxy]propan-2-ol
    • [2H7]- (R)-Metoprolol
    • (R)-Metoprolol-d7
    • (2R)-1-[4-(2-Methoxyethyl)phenoxy]-3-[(1-methylethyl)amino]-2-propanol-d7;
    • 1292907-84-6
    • CS-0202898
    • HY-17503S1
    • Inchi: 1S/C15H25NO3/c1-12(2)16-10-14(17)11-19-15-6-4-13(5-7-15)8-9-18-3/h4-7,12,14,16-17H,8-11H2,1-3H3/t14-/m1/s1/i1D3,2D3,12D
    • InChI Key: IUBSYMUCCVWXPE-ZOUKVZROSA-N
    • SMILES: C(NC([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])[C@@H](O)COC1=CC=C(CCOC)C=C1

Computed Properties

  • Exact Mass: 274.22738088g/mol
  • Monoisotopic Mass: 274.22738088g/mol
  • Isotope Atom Count: 7
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 9
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 50.7Ų

(R)-Metoprolol-d7 Pricemore >>

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